Cas no 74474-06-9 (1,2-Ethanediamine, N,N-diethyl-N'-[4-(trifluoromethyl)phenyl]-)

1,2-Ethanediamine, N,N-diethyl-N'-[4-(trifluoromethyl)phenyl]- structure
74474-06-9 structure
Product Name:1,2-Ethanediamine, N,N-diethyl-N'-[4-(trifluoromethyl)phenyl]-
CAS No:74474-06-9
MF:C13H19F3N2
MW:260.298573732376
CID:540967
PubChem ID:23317102
Update Time:2025-04-19

1,2-Ethanediamine, N,N-diethyl-N'-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Ethanediamine, N,N-diethyl-N'-[4-(trifluoromethyl)phenyl]-
    • N',N'-diethyl-N-[4-(trifluoromethyl)phenyl]ethane-1,2-diamine
    • SCHEMBL10893204
    • ULIHWKIGUONITL-UHFFFAOYSA-N
    • N~1~,N~1~-Diethyl-N~2~-[4-(trifluoromethyl)phenyl]ethane-1,2-diamine
    • 74474-06-9
    • AKOS000256701
    • DTXSID00632820
    • Inchi: 1S/C13H19F3N2/c1-3-18(4-2)10-9-17-12-7-5-11(6-8-12)13(14,15)16/h5-8,17H,3-4,9-10H2,1-2H3
    • InChI Key: ULIHWKIGUONITL-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)NCCN(CC)CC)(F)F

Computed Properties

  • Exact Mass: 260.15017
  • Monoisotopic Mass: 260.15003310g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27
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